Cas no 1804739-17-0 (4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804739-17-0
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4837821
• Update Time: 2025-05-19

4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-2-14-7(12)5(3-15)4(6)1-13/h2-3H,1,13H2
• InChI Key： WFPROBFWWOJLGW-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=C(C=N1)OC(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

The compound 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, with CAS No. 1804739-17-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 4, an iodo group at position 2, and a trifluoromethoxy group at position 5. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in the development of bioactive compounds.

Recent studies have highlighted the potential of this compound in the synthesis of heterocyclic frameworks, particularly in the construction of pyridine-based pharmacophores. The trifluoromethoxy group, known for its strong electron-withdrawing effect, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly advantageous in drug design, where precise control over electronic interactions is essential for achieving desired biological activities. The iodo group at position 2 further enhances the molecule's reactivity, making it amenable to various cross-coupling reactions that are pivotal in modern organic synthesis.

The synthesis of 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde typically involves multi-step processes that require meticulous control over reaction conditions. Researchers have employed methodologies such as nucleophilic aromatic substitution and oxidative coupling to achieve this complex structure. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in assembling the various substituents onto the pyridine ring. These methods not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the molecule.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, its role as a precursor in the development of anti-tumor agents has been explored in recent studies. The carboxaldehyde group at position 3 serves as a versatile site for further functionalization, enabling chemists to introduce additional substituents that can enhance bioavailability or target specific biological pathways.

The trifluoromethoxy group's contribution to the molecule's stability and lipophilicity has also been a focus of recent investigations. Studies have demonstrated that this substituent significantly improves the compound's solubility in organic solvents, which is a critical factor in both synthetic and analytical processes. Furthermore, its ability to participate in hydrogen bonding interactions makes it an attractive candidate for use in supramolecular chemistry.

In conclusion, 4-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxaldehyde stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure and reactivity make it an ideal platform for exploring novel synthetic strategies and developing innovative pharmaceutical agents. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical research.